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Compound of Interest

Compound Name: Fostedil

Cat. No.: B1673581 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Fostedil (also known

as KB-944), a calcium channel antagonist, in anesthetized dog models for cardiovascular

research. The protocols outlined below are based on established methodologies from

preclinical studies to guide researchers in investigating the electrophysiological and

hemodynamic effects of this compound.

Mechanism of Action
Fostedil is a vasodilator that functions as a calcium channel blocker.[1][2] Its primary

mechanism involves the inhibition of calcium influx into vascular smooth muscle cells and

cardiac muscle cells, leading to vasodilation and modulation of cardiac function.[2] Specifically,

it has been shown to have a competitive antagonism with calcium ions.[2] This action results in

a potent peripheral and coronary vasodilator effect, along with negative inotropic (reduction in

myocardial contractility) and chronotropic (reduction in heart rate) properties.[3] Studies in

anesthetized dogs have demonstrated that the vasodilator effect of Fostedil is not inhibited by

propranolol, atropine, diphenhydramine, or aminophylline, indicating its direct action on calcium

channels.

Signaling Pathway of Fostedil (Calcium Channel
Blockade)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1673581?utm_src=pdf-interest
https://www.benchchem.com/product/b1673581?utm_src=pdf-body
https://www.benchchem.com/product/b1673581?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/6890825/
https://pubmed.ncbi.nlm.nih.gov/6890823/
https://pubmed.ncbi.nlm.nih.gov/6890823/
https://pubmed.ncbi.nlm.nih.gov/6890823/
https://pubmed.ncbi.nlm.nih.gov/4085780/
https://www.benchchem.com/product/b1673581?utm_src=pdf-body
https://www.benchchem.com/product/b1673581?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fostedil (KB-944)
L-type Calcium Channel

(Vascular Smooth Muscle/Cardiac Muscle)
Blocks Ca²⁺ Influx Decreased Intracellular [Ca²⁺]Leads to

Vasodilation

Negative Inotropic &
Chronotropic Effects

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Animal Preparation

Experimental Procedure

Data Analysis

Select Canine Model
(e.g., Beagle)

Induce and Maintain
Anesthesia

Surgical Instrumentation
(Catheters, Probes, ECG)

Record Baseline
Hemodynamic &

Electrophysiological Data

Administer Fostedil
(i.v. bolus or infusion)

Continuously Record Data
During and After Administration

Administer Multiple Doses
(for dose-response curve)

Analyze Hemodynamic
and Electrophysiological

Parameters

Statistical Analysis

Summarize Findings
(Tables, Figures)

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1673581?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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